3-hydroxy-5-oxo-3-phenyl-7-(thiophen-2-yl)-2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile

Specification

• Molecular Formula: C18H14N2O2S2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-hydroxy-5-oxo-3-phenyl-7-thiophen-2-yl-6,7-dihydro-2H-[1,3]thiazolo[3,2-a]pyridine-8-carbonitrile
• Standard InChI: InChI=1S/C18H14N2O2S2/c19-10-14-13(15-7-4-8-23-15)9-16(21)20-17(14)24-11-18(20,22)12-5-2-1-3-6-12/h1-8,13,22H,9,11H2
• Standard InChI Key: RBQXDCBQVOXYDO-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=C2N(C1=O)C(CS2)(C3=CC=CC=C3)O)C#N)C4=CC=CS4

Introduction

3-Hydroxy-5-oxo-3-phenyl-7-(thiophen-2-yl)-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridine-8-carbonitrile is a complex organic compound that belongs to the class of thiazolopyridines. This class of compounds is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The compound's structure, which includes a thiazole ring fused to a pyridine ring, along with a thiophene and phenyl group, suggests potential applications in pharmaceutical chemistry.

Synthesis Methods

The synthesis of 3-hydroxy-5-oxo-3-phenyl-7-(thiophen-2-yl)-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridine-8-carbonitrile typically involves multi-step reactions starting from simpler precursors. Common methods include condensation reactions between appropriate thiazole and pyridine derivatives, followed by further functionalization to introduce the thiophene and phenyl groups.

Synthesis Steps:

• Formation of Thiazole Intermediate: This involves the reaction of a suitable thioamide with a halogenated pyridine derivative.

• Introduction of Thiophene Group: A thiophene ring is attached via a cross-coupling reaction.

• Introduction of Phenyl Group: A phenyl group is introduced through a similar cross-coupling reaction.

• Final Functionalization: The hydroxyl and nitrile groups are introduced through appropriate functionalization steps.

Biological Activities

While specific biological activity data for 3-hydroxy-5-oxo-3-phenyl-7-(thiophen-2-yl)-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridine-8-carbonitrile may be limited, compounds within the thiazolopyridine class have shown promise in various therapeutic areas:

Biological Activity	Description
Anti-inflammatory	Thiazolopyridines have been reported to exhibit anti-inflammatory effects by inhibiting key inflammatory pathways.
Antimicrobial	These compounds have shown activity against a range of microorganisms, including bacteria and fungi.
Anticancer	Some thiazolopyridines have demonstrated anticancer properties, often through mechanisms involving cell cycle arrest or apoptosis induction.

Research Findings and Future Directions

Research on 3-hydroxy-5-oxo-3-phenyl-7-(thiophen-2-yl)-2,3,6,7-tetrahydro-5H-thiazolo[3,2-a]pyridine-8-carbonitrile is likely to focus on its synthesis optimization, biological evaluation, and potential applications in drug discovery. Given the compound's complex structure and the presence of multiple functional groups, it may serve as a lead compound for further modification and optimization.

Future Research Directions:

• Biological Activity Screening: Conduct comprehensive biological activity screenings to identify potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Perform SAR studies to optimize the compound's structure for improved efficacy and selectivity.

• Pharmacokinetic and Toxicity Studies: Evaluate the compound's pharmacokinetic properties and toxicity profile to assess its suitability for clinical development.